Cas no 20114-85-6 (4-[[(e)-(3,5-dichloro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]benzenesulfonamide)

4-[[(e)-(3,5-dichloro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]benzenesulfonamide structure
20114-85-6 structure
Product Name:4-[[(e)-(3,5-dichloro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]benzenesulfonamide
CAS No:20114-85-6
MF:C13H10Cl2N2O3S
MW:345.201099872589
CID:909032
PubChem ID:308432
Update Time:2025-04-19

4-[[(e)-(3,5-dichloro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-[[(e)-(3,5-dichloro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]benzenesulfonamide
    • 4-[(1E)-2-(3,5-dichloro-2-hydroxyphenyl)-1-azavinyl]benzenesulfonamide
    • AC1NU4X6
    • N-(3,5-Dichlor-2-hydroxy-benzyliden)-sulfanilsaeure-amid
    • N-(3,5-dichloro-2-hydroxy-benzylidene)-sulfanilic acid amide
    • NSC209954
    • Oprea1_151447
    • Oprea1_448832
    • ST010460
    • 20114-85-6
    • 4-((3,5-DICHLORO-2-HYDROXY-BENZYLIDENE)-AMINO)-BENZENESULFONAMIDE
    • 4-[(E)-(3,5-dichloro-2-hydroxy-phenyl)methyleneamino]benzenesulfonamide
    • CHEMBL3758702
    • BDBM50143804
    • AKOS000483027
    • 4-{[(E)-(3,5-dichloro-2-hydroxyphenyl)methylidene]amino}benzenesulfonamide
    • STK046751
    • NSC-209954
    • NSC 209954
    • 4-((3,5-Dichloro-2-hydroxybenzylidene)amino)benzenesulfonamide
    • Inchi: 1S/C13H10Cl2N2O3S/c14-9-5-8(13(18)12(15)6-9)7-17-10-1-3-11(4-2-10)21(16,19)20/h1-7,18H,(H2,16,19,20)/b17-7+
    • InChI Key: ZBUILKZAUXTOSA-REZTVBANSA-N
    • SMILES: ClC1=CC(=CC(/C=N/C2C=CC(=CC=2)S(N)(=O)=O)=C1O)Cl

Computed Properties

  • Exact Mass: 343.9791
  • Monoisotopic Mass: 343.9789187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 89.26
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